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Compound of Interest

Compound Name: AND-302

Cat. No.: B15558568 Get Quote

This document provides crucial safety, handling, and disposal information for AND-302, also

known as Compound 302, a pickling paste primarily composed of hydrochloric acid and ferric

chloride.[1][2] Adherence to these guidelines is essential for ensuring the safety of all

laboratory personnel.

Immediate Safety Information
Hazards Identification:

Primary Hazard: Compound 302 is corrosive and can cause severe skin burns and eye

damage upon contact.[3]

Inhalation Hazard: As the paste dries, it evolves hydrogen chloride gas, which can cause

respiratory tract irritation.[1][3] Prolonged inhalation may be harmful.[3]

Contact Hazard: Prolonged contact with the skin, even through contaminated clothing, can

lead to serious injury, including irritation and blistering.[1]

First Aid Measures:

Eye Contact: Immediately flush with clean water for at least 15 minutes. If irritation persists,

seek medical attention.[1]

Skin Contact: Remove all contaminated clothing. Wash the affected skin area thoroughly

with soap and water.[1]
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Inhalation: If an acidic odor is noticeable or respiratory irritation occurs, move to an area with

fresh air. If symptoms persist, seek medical advice.[1]

Ingestion: Do not induce vomiting. Administer antacids (excluding sodium bicarbonate) and

seek immediate medical help.[1]

Personal Protective Equipment (PPE)
A comprehensive assessment of the specific laboratory operations is necessary to determine

the appropriate PPE.[4] The following table summarizes the recommended PPE for handling

AND-302.

Body Protection
Eye and Face

Protection
Hand Protection

Respiratory

Protection

Flame-resistant lab

coat.[5]

Splash-proof safety

goggles meeting ANSI

Z87.1 standards.[1][5]

[6]

Chemically resistant

gloves (e.g., nitrile,

Silver Shield).[1][5][6]

Required when

working in a confined

space or when dusts

are generated.[1]

Long pants and

closed-toe shoes are

mandatory.[5][6]

A face shield must be

worn in addition to

goggles when there is

a splash hazard.[5][6]

Double gloving may

be necessary for

added protection.[6]

Use a NIOSH-

approved respirator.[4]

Experimental Protocol: Preparation of a Diluted
Solution
This protocol outlines the steps for safely preparing a diluted solution of AND-302.

Preparation:

Ensure all necessary PPE is worn correctly before entering the designated work area.

Work within a certified chemical fume hood to mitigate inhalation hazards.

Have an emergency spill kit readily accessible.
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Procedure:

Measure the required amount of diluent (e.g., deionized water) into an appropriate

chemical-resistant container.

Slowly and carefully add the required amount of AND-302 paste to the diluent while

stirring gently with a compatible stir bar or rod. Always add acid to water, never the other

way around.

Keep the container covered as much as possible to minimize the release of hydrogen

chloride gas.

Once the desired concentration is reached, securely cap the container.

Post-Procedure:

Thoroughly clean all non-disposable equipment used in the process.

Dispose of all single-use items and waste as outlined in the disposal plan.

Wash hands thoroughly after removing gloves.

Operational and Disposal Plans
Handling and Storage:

Store Compound 302 in a cool, dry, well-ventilated area.[1]

Keep containers tightly closed to prevent the release of vapors and absorption of moisture.

[1]

Store away from incompatible materials such as concentrated alkalis and metals.[3]

Spill Management:

Evacuate the immediate area and ensure proper ventilation to remove hydrogen chloride

gas.[1]
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Wearing appropriate PPE, neutralize the spilled material with an alkaline substance like

agricultural lime.[1]

Carefully scoop the neutralized mixture into a designated hazardous waste container.[1]

Waste Disposal:

All waste contaminated with AND-302 must be treated as hazardous waste.

Dispose of contents and containers in accordance with all local, regional, and national

regulations.[3]

Empty containers may retain product residue and should be handled by an approved waste

handling site for recycling or disposal.[3]

Diagrams
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Start: Prepare for Handling AND-302

Don Appropriate PPE:
- Lab Coat

- Safety Goggles & Face Shield
- Chemical Resistant Gloves

Work in a Certified
Chemical Fume Hood

Perform Experimental Procedure

Decontaminate Work Area
and Equipment

Segregate and Dispose of
Hazardous Waste

Remove PPE Correctly

End

Click to download full resolution via product page

Caption: Workflow for Safely Handling AND-302.
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Start: Waste Generation

Collect Waste in Designated,
Labeled Hazardous Waste Container

Spill Occurs

Store Waste in a Secure,
Designated Area

Neutralize with Alkaline Material
(e.g., Lime)

Collect Neutralized Residue

Arrange for Pickup by
Certified Hazardous Waste Disposal Service

End: Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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